Cas no 1804718-52-2 (Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate
• CAS No: 1804718-52-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4874866
• Update Time: 2025-10-30

Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)2-5-7(3-14)15-4-6(11)9(5)10(12)13/h4,10H,2H2,1H3
• InChI Key： GRAMLZNGRRAZFO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C(CC(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate

Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS No. 1804718-52-2): A Comprehensive Overview

Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS No. 1804718-52-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits a promising potential in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a cyano group in its molecular structure imparts distinct chemical properties, making it a valuable scaffold for drug discovery.

The compound's structure consists of a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 5-position, all further esterified with an acetic acid moiety at the 3-position. This specific arrangement of functional groups contributes to its reactivity and selectivity, which are critical factors in medicinal chemistry. The fluorine atoms play a pivotal role in modulating the pharmacokinetic properties of the molecule, including its bioavailability and metabolic stability.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced binding affinity and metabolic resistance. Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate is no exception and has been extensively studied for its potential applications in various therapeutic areas. Its unique chemical profile makes it an attractive candidate for designing inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential in oncology research. The combination of cyano and difluoromethyl groups has been shown to enhance the cytotoxicity against certain cancer cell lines. Preclinical studies have demonstrated that derivatives of this compound exhibit significant antitumor activity by inhibiting key enzymes such as kinases and other signaling molecules involved in cancer progression. The fluorine atoms, in particular, have been found to improve the binding affinity of the molecule to its target proteins, thereby increasing its therapeutic efficacy.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate has emerged as a key intermediate in these efforts, providing chemists with a versatile scaffold for further derivatization. Researchers have been exploring various synthetic routes to modify this compound, aiming to optimize its pharmacological properties while maintaining its structural integrity.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. Studies have indicated that compounds containing fluorinated pyridines can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. The specific arrangement of functional groups in Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate makes it a potent candidate for developing anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical approaches in drug development.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS No. 1804718-52-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.